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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Naphthol Green B as a
counterstain in trichrome staining methods. This document outlines the principles of Naphthol
Green B in trichrome staining, offers a comparative overview with other common green
counterstains, and provides detailed protocols for its application.

Introduction to Naphthol Green B in Trichrome
Staining

Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye that serves as an
effective counterstain in various polychrome staining techniques, including specific variants of
trichrome stains.[1] In these methods, it is primarily used to impart a vibrant green color to
collagen and other connective tissue elements, providing a stark contrast to the nuclear and
cytoplasmic stains.[1][2] The principle of trichrome staining relies on the differential binding of
anionic dyes to tissue components based on their molecular size and the tissue's permeability.
[1] Naphthol Green B, being an anionic dye, binds to basic tissue components, particularly the
abundant amino groups in collagen fibers, through electrostatic interactions.[1]
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Trichrome stains are invaluable in histopathology for assessing the degree of fibrosis in various

tissues, such as in liver cirrhosis or cardiac pathology, where the extent of collagen deposition

is a critical diagnostic and prognostic marker.[1] Naphthol Green B can be used as a

substitute for more commonly used green counterstains like Light Green SF yellowish and Fast

Green FCFR.[1][2]

Comparative Overview of Green Counterstains

While quantitative comparative data on the performance of Naphthol Green B against other

green counterstains in trichrome methods is limited in published literature, a qualitative

comparison can be made based on available information.
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Experimental Protocols
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Two detailed protocols for trichrome staining using Naphthol Green B are provided below. It is
recommended that for formalin-fixed tissues, a secondary fixation (mordanting) step with
Bouin's fluid is beneficial for enhancing staining intensity and contrast.

Protocol 1: Mollier's Trichrome Stain for Elastic and
Collagen Fibers

This method is effective in differentiating elastic fibers, collagen, and various cellular elements.

[1]

Materials:

e 5um paraffin-embedded tissue sections
o Weigert's iron hematoxylin

e Solution A (Elastic Fiber Stain):

o

Orcein: 0.8 g

100% Ethanol: 50 mL

o

Distilled water: 50 mL

[¢]

[¢]

Hydrochloric acid: 1 mL
e Solution B (Plasma Stain):
o Azocarmine: 2 g
o Glacial acetic acid: 1 mL
o Distilled water: 100 mL
» Solution C (Differentiator):

o Phosphotungstic acid: 5 g
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o Distilled water: 100 mL

e Solution D (Collagen Stain):

o Naphthol green B: 1 g

o Glacial acetic acid: 1 mL

o Distilled water: 100 mL[4]

o Ethanol series (95% and 100%)

e Xylene

e Resinous mounting medium

Procedure:

» Deparaffinize sections in xylene and rehydrate through descending grades of ethanol to
water.

e Place sections in Solution A for 12 hours to stain elastic fibers.

¢ Rinse in 70% ethanol.

 Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

e Wash in running tap water for 15 minutes.

¢ Place in Solution B for 15-30 minutes.

¢ Rinse with distilled water.

e Decolorize in Solution C for 2-6 hours, changing the solution three times.

e Rinse quickly with distilled water.

e Place in Solution D for 15-30 minutes to stain collagen.
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Agitate vigorously in 95% ethanol for 30 seconds.

Dehydrate through two changes of 100% ethanol.

Clear in two changes of xylene.

Mount with a resinous mounting medium.

Expected Results:

Nuclei: Blue to black[1]

Elastic Fibers: Black[1]

Erythrocytes: Red[1]

Cytoplasm: Purple[1]

Collagen: Green[1]

Protocol 2: Modified Lillie's (Masson's) Trichrome with
Naphthol Green B Counterstain

This protocol is a modification of a common Masson's trichrome stain, substituting Naphthol
Green B for the traditional green counterstain.[2]

Materials:

5um paraffin-embedded tissue sections

Bouin's fluid (optional, for secondary fixation)

Weigert's iron hematoxylin

Biebrich scarlet-acid fuchsin solution

Phosphomolybdic/Phosphotungstic acid solution

Naphthol Green B solution:
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o Naphthol GreenB: 2.5 g

o Distilled water: 100 mL

o Glacial acetic acid: 2.5 mL][2]

e 1% Acetic acid solution

o Ethanol series (70%, 95%, 100%)

e Xylene

e Resinous mounting medium

Procedure:

» Deparaffinize sections in xylene (2 changes, 5 minutes each).

o Rehydrate through descending grades of ethanol (100%, 95%, 70%; 2 minutes each).

¢ Rinse in distilled water.

» Optional Mordanting: If not fixed in a picric acid-containing fixative, mordant in Bouin's fluid at
56-60°C for 1 hour or overnight at room temperature. Wash in running tap water to remove
picric acid.

e Nuclear Staining:

o Stain in Weigert's iron hematoxylin for 10 minutes.

o Wash in running tap water for 10 minutes.

o Rinse in distilled water.

e Cytoplasmic and Muscle Staining:

o Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

o Rinse in distilled water.
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Differentiation:

o Place in Phosphomolybdic/Phosphotungstic acid solution for 10-15 minutes.

Collagen Staining:
o Transfer directly to Naphthol Green B solution for 5-10 minutes.
o Rinse briefly in distilled water.

Final Rinse:

o Place in 1% acetic acid solution for 2 minutes.

o Rinse in distilled water.

Dehydration and Mounting:

o Dehydrate quickly through ascending grades of ethanol.
o Clear in xylene and mount with a resinous medium.
Expected Results:

e Nuclei: Black[2]

o Cytoplasm, Muscle, Erythrocytes: Red/Pink[2]

o Collagen: Green[2]

Visualized Workflows

Preparation Staining Finishing

Solution A (Orcein) Weigert's Hematoxylin Solution B (Azocarmine) Solution C (Phosphotungstic Acid) Solution D (Naphthol Green B) Dehydrate & Clear F—
12 hours 1-3 mins 15-30 mins 2-6 hours 15-30 mins

Deparaffinize &
Rehydrate
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Click to download full resolution via product page

Caption: Workflow for Mollier's Trichrome Staining using Naphthol Green B.
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Caption: Workflow for Modified Lillie's Trichrome with Naphthol Green B.

Concluding Remarks

Naphthol Green B is a valuable and effective counterstain for collagen in trichrome staining
protocols. It offers a distinct green coloration that provides excellent contrast for the
visualization and assessment of connective tissue. While direct quantitative comparisons with
other green counterstains are not readily available in the literature, the protocols provided here
offer a solid foundation for its application in research and diagnostic settings. For studies
requiring long-term archiving of slides, a preliminary evaluation of the photostability of
Naphthol Green B-stained sections under specific laboratory conditions may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Naphthol Green B as
a Counterstain in Trichrome Methods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797374/docs#application-notes-and-protocols-
naphthol-green-b-as-a-counterstain-in-trichrome-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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